Cas no 1706454-69-4 (6-methyl-2-[(propan-2-yl)amino]pyridine-3-carbaldehyde)

• Product Name: 6-methyl-2-[(propan-2-yl)amino]pyridine-3-carbaldehyde
• CAS No: 1706454-69-4
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 5305174
• Update Time: 2025-06-08

6-methyl-2-[(propan-2-yl)amino]pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Isopropylamino-6-methyl-pyridine-3-carbaldehyde
• 6-methyl-2-[(propan-2-yl)amino]pyridine-3-carbaldehyde

• Inchi： 1S/C10H14N2O/c1-7(2)11-10-9(6-13)5-4-8(3)12-10/h4-7H,1-3H3,(H,11,12)
• InChI Key： TUYFQCMLZKRPFB-UHFFFAOYSA-N
• SMILES： C1(NC(C)C)=NC(C)=CC=C1C=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 6-methyl-2-[(propan-2-yl)amino]pyridine-3-carbaldehyde

Introduction to 6-methyl-2-[(propan-2-yl)amino]pyridine-3-carbaldehyde (CAS No. 1706454-69-4)

6-methyl-2-[(propan-2-yl)amino]pyridine-3-carbaldehyde (CAS No. 1706454-69-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a pyridine derivative with a unique combination of functional groups that make it a valuable intermediate in the synthesis of various bioactive molecules. In this article, we will delve into the chemical structure, synthesis methods, and potential applications of this compound, highlighting recent advancements and research findings.

The chemical structure of 6-methyl-2-[(propan-2-yl)amino]pyridine-3-carbaldehyde is characterized by a pyridine ring substituted with a methyl group at the 6-position and an isopropylamine group at the 2-position. The presence of the aldehyde functional group at the 3-position adds to its reactivity and versatility in synthetic transformations. The molecular formula of this compound is C₁₁H₁₅N₂O, and its molecular weight is approximately 187.25 g/mol.

The synthesis of 6-methyl-2-[(propan-2-yl)amino]pyridine-3-carbaldehyde can be achieved through various routes, each with its own advantages and challenges. One common method involves the condensation of 6-methylpyridine-3-carbaldehyde with isopropylamine in the presence of a suitable catalyst or base. This reaction typically proceeds via an imine intermediate, which can be reduced to form the desired product. Recent studies have explored alternative synthetic strategies to improve yield and purity, such as using microwave-assisted synthesis or employing green chemistry principles to minimize environmental impact.

In the realm of medicinal chemistry, 6-methyl-2-[(propan-2-yl)amino]pyridine-3-carbaldehyde has shown promise as a building block for the development of novel therapeutic agents. Its structural features make it particularly suitable for targeting specific biological pathways and receptors. For instance, pyridine derivatives are known for their ability to modulate G protein-coupled receptors (GPCRs), which are involved in a wide range of physiological processes and are important targets for drug discovery.

Recent research has focused on the use of 6-methyl-2-[(propan-2-yl)amino]pyridine-3-carbaldehyde in the synthesis of compounds with potential anti-inflammatory and anti-cancer properties. A study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited significant inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting their potential as therapeutic agents for inflammatory diseases. Another study in the European Journal of Medicinal Chemistry demonstrated that certain analogs derived from 6-methyl-2-[(propan-2-yl)amino]pyridine-3-carbaldehyde showed promising anti-proliferative activity against various cancer cell lines, including breast and lung cancer cells.

Beyond its medicinal applications, 6-methyl-2-[(propan-2-yl)amino]pyridine-3-carbaldehyde has also found use in other areas of chemical research. For example, it serves as a key intermediate in the synthesis of chiral ligands for asymmetric catalysis, which is crucial for producing enantiomerically pure compounds used in pharmaceuticals and fine chemicals. Additionally, its reactivity with different nucleophiles makes it an attractive starting material for the preparation of complex organic molecules with diverse functionalities.

The physical properties of 6-methyl-2-[(propan-2-y l)amino]pyridine -3 -carbaldehyde , such as its melting point, boiling point, and solubility characteristics, are important considerations for both synthetic chemists and pharmaceutical researchers. These properties can influence reaction conditions and purification methods during large-scale production processes. Experimental data indicates that this compound is a solid at room temperature with a melting point ranging from 75°C to 78°C. It is moderately soluble in common organic solvents like ethanol and dichloromethane but has limited solubility in water.

In conclusion, 6-methyl -2 -[ (propan -2 -yl )amino ]pyridin e -3 -carbaldehyde (CAS No . 1706454 -69 -4 ) represents an important molecule in the field of medicinal chemistry and pharmaceutical research . Its unique combination of functional groups provides a foundation for developing novel therapeutic agents targeting various diseases . Ongoing research continues to uncover new applications and optimize synthetic methods , ensuring that this compound remains a valuable tool for scientists working at the intersection of chemistry and biology .